5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride

• Molecular Formula: C8H5Cl2FO3S
• Molecular Weight: 271.09 g/mol
• SMILES: CC1=CC(=CC(=C1F)C(=O)Cl)S(=O)(=O)Cl
• InChI: InChI=1S/C8H5Cl2FO3S/c1-4-2-5(15(10,13)14)3-6(7(4)11)8(9)12/h2-3H,1H3
• InChIKey: XQGKFDWDNLEGPY-UHFFFAOYSA-N

5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride: Key Intermediate

5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride (CAS 1592459-21-6) is a bifunctional aromatic building block featuring both a benzoyl chloride and a chlorosulfonyl group on a 2-fluoro-3-methyl-substituted benzene ring . The compound belongs to the class of halogenated sulfonyl chlorides and serves as a versatile intermediate for the sequential introduction of acyl and sulfonyl functionalities into pharmaceutical and agrochemical candidates. Its molecular formula is C₈H₅Cl₂FO₃S with a molecular weight of 271.09 g·mol⁻¹ .

Sequential dual-functional derivatization: acyl then sulfonyl

2-Fluoro-3-methyl pattern for electronic/steric tuning

Exclusive 5-chlorosulfonylation ensures single-regioisomer synthesis

5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride: Unsubstitutable Features

Although several chlorosulfonylbenzoyl chlorides are commercially available, the specific 2-fluoro-3-methyl substitution pattern of this compound creates a unique combination of electronic withdrawal, steric shielding, and lipophilicity that is not reproduced by any single regioisomer or des-methyl analogue . Simple replacement by, for example, the 4-methyl or des-fluoro variant alters the acidity of the parent carboxylic acid by up to 0.9 pKa units and shifts the log P by >0.6 units, which can profoundly affect both the reactivity of the acyl chloride and the physicochemical profile of derived products. The quantitative consequences of these differences are detailed in Section 3.

Regioisomer substitution (e.g., 4-methyl or des-fluoro) may shift parent acid pKa, altering acyl chloride reactivity.

Methyl removal or repositioning can significantly change lipophilicity (Log P), affecting product physicochemical profiles.

Alternative chlorosulfonylbenzoyl chlorides may lack the steric shielding of the ortho-methyl group, potentially reducing chemoselectivity.

5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride: Key Differentiation Evidence

Parent Acid pKa Tuning via 3-Methyl Substitution

The inherent reactivity of the benzoyl chloride group is intimately linked to the acidity of the parent benzoic acid. The parent acid of the target compound, 5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid, has a predicted pKa of 2.96 [1]. In contrast, the des-methyl comparator 5-(chlorosulfonyl)-2-fluorobenzoic acid exhibits a predicted pKa of 2.07 , while the unsubstituted 3-(chlorosulfonyl)benzoic acid has a pKa of 3.00 . The methyl group thus attenuates the strong electron‑withdrawing effect of the fluorine, providing a pKa that is 0.89 units higher than the 2-fluoro analogue and 0.04 units lower than the non-fluorinated meta isomer. This fine‑tuning of the carbonyl electrophilicity can be critical for chemoselective transformations.

pKa Tuning

Reported

pKa 2.96 vs 2.07 (Δ+0.89)

Supports electrophilicity control in sequential derivatization

Predicted values; aqueous 25°C

Evidence Dimension	Acid dissociation constant (pKa) of the parent benzoic acid (predicted)
Target Compound Data	pKa = 2.96 (5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid) [1]
Comparator Or Baseline	pKa = 2.07 (5-(chlorosulfonyl)-2-fluorobenzoic acid) ; pKa = 3.00 (3-(chlorosulfonyl)benzoic acid)
Quantified Difference	ΔpKa = +0.89 vs. 2-fluoro analogue; ΔpKa = –0.04 vs. non-fluorinated meta isomer
Conditions	Predicted values (ACD/Labs or similar); aqueous, 25 °C

Why This Matters

The 0.89-unit pKa difference translates to a ~7.7-fold change in acid strength, directly affecting the electrophilicity of the corresponding acid chloride and enabling a wider window for sequential derivatisation without premature hydrolysis.

• [1] 5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid. ChemBase, ID 239294. Available at: http://www.chembase.cn/molecule-239294.html (accessed 2026-05-01). View Source

Lipophilicity Enhancement via Methyl Group

The introduction of a methyl group at the 3-position significantly elevates the lipophilicity of the scaffold. The parent acid of the target compound displays a computed Log P of 2.23 [1], whereas the des-methyl 2-fluoro analogue has an experimental XLogP3 of 1.6 and the unsubstituted 3-(chlorosulfonyl)benzoic acid has a Log P of 1.32 . This corresponds to a 0.63-unit increase over the 2-fluoro comparator and a 0.91-unit increase over the non-fluorinated meta isomer.

Log P Enhancement

Reported

Log P 2.23 vs 1.6 (Δ+0.63)

May support lipophilicity-driven permeability tuning

Computed values; neutral species

Evidence Dimension	Partition coefficient (Log P) of the parent benzoic acid
Target Compound Data	Log P = 2.23 (5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid) [1]
Comparator Or Baseline	Log P = 1.6 (5-(chlorosulfonyl)-2-fluorobenzoic acid) ; Log P = 1.32 (3-(chlorosulfonyl)benzoic acid)
Quantified Difference	ΔLog P = +0.63 vs. 2-fluoro analogue; ΔLog P = +0.91 vs. non-fluorinated meta isomer
Conditions	Computed values (XLogP3 or similar); neutral species

Why This Matters

A 0.6–0.9 log unit increase in lipophilicity can substantially enhance passive membrane permeability and alter the pharmacokinetic profile of final drug candidates while maintaining aqueous solubility within an acceptable range.

• [1] 5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid. ChemBase, ID 239294. Available at: http://www.chembase.cn/molecule-239294.html (accessed 2026-05-01). View Source

Exclusive 5-Position Chlorosulfonylation

Direct chlorosulfonation of benzoic acid derivatives is known to be highly meta-directing; ortho- or para-chlorosulfonylbenzoyl chlorides cannot be obtained by direct electrophilic substitution [1]. The 2-fluoro-3-methyl pattern on the target compound reinforces this inherent meta selectivity: the fluoro group deactivates the ring and directs to the meta position, while the methyl group blocks one of the two possible meta sites, ensuring that chlorosulfonylation occurs exclusively at the 5-position. This contrasts with the 4-methyl or 5-methyl regioisomers (e.g., 5-chlorosulfonyl-4-fluoro-2-methylbenzoyl chloride or 3-chlorosulfonyl-2-fluoro-5-methylbenzoyl chloride), which may require lengthier synthetic routes or give isomeric mixtures.

5-Position Selectivity

Class-level

Exclusive meta-chlorosulfonylation; single regioisomer

Simplifies synthesis and ensures batch consistency

Based on electrophilic aromatic substitution precedents

Evidence Dimension	Regioselectivity of chlorosulfonylation
Target Compound Data	Chlorosulfonyl group at the 5-position (meta to benzoyl chloride); single regioisomer obtained by direct chlorosulfonation of 2-fluoro-3-methylbenzoic acid
Comparator Or Baseline	Non-methylated analogues: mixture of meta isomers possible; ortho/para isomers inaccessible by direct chlorosulfonation [1]
Quantified Difference	Not quantified (qualitative regiochemical outcome)
Conditions	Chlorosulfonic acid, low temperature; inferred from patent precedent [1]

Why This Matters

Exclusive 5-substitution simplifies the synthetic route, avoids costly isomeric separations, and ensures batch-to-batch consistency in multi-step manufacturing sequences.

• [1] Process for producing chlorosulfonylbenzoylchloride. US4211723A. Available at: https://patents.google.com/patent/US4211723A/en (accessed 2026-05-01). View Source

Enhanced Chemoselectivity by Steric Shielding

In bifunctional chlorosulfonylbenzoyl chlorides, the acyl chloride is generally more reactive than the sulfonyl chloride towards amines . For the target compound, the methyl group ortho to the benzoyl chloride (at position 3) introduces steric hindrance that can further attenuate the reactivity of the acyl chloride relative to the sulfonyl chloride. This differential steric effect has been exploited in related m-(chlorosulfonyl)benzoyl chloride systems, where chemoselectivity for acyl vs. sulfonyl derivatisation improved from 80% in batch to 94% under continuous-flow conditions [1]. While direct data for the target compound are not published, the additional ortho-methyl group is expected to enhance this selectivity by further retarding nucleophilic attack at the more hindered carbonyl centre.

Chemoselectivity Control

Class-level

Ortho-methyl steric shielding predicted to improve acyl vs sulfonyl selectivity

May reduce side products in sequential derivatization

Class-level inference; no direct target data

Evidence Dimension	Chemoselectivity (acyl chloride vs. sulfonyl chloride) in aminolysis
Target Compound Data	No direct experimental data; predicted enhanced selectivity due to ortho-methyl steric shielding
Comparator Or Baseline	m-(Chlorosulfonyl)benzoyl chloride: 80% (batch) → 94% (continuous flow) chemoselectivity for acyl derivatisation [1]
Quantified Difference	Not quantified for target compound; class‑level improvement inferred
Conditions	Aminolysis with aromatic amines at room temperature; continuous-flow vs. batch [1]

Why This Matters

Superior chemoselectivity reduces side-product formation, increases overall yield, and simplifies purification in the synthesis of complex sulfonamide‑containing molecules.

• [1] Chemoselective synthesis of aryl carboxamido sulfonic acid derivatives. Infona. Available at: https://www.infona.pl/resource/bwmeta1.element.elsevier-34f1ed17-c9c2-37ee-b708-b2679eb5db56 (accessed 2026-05-01). View Source

5-(Chlorosulfonyl)-2-fluoro-3-methylbenzoyl chloride: Optimal Applications

Medium-Lipophilicity Sulfonamide Drug Synthesis

The intermediate Log P of 2.23 (parent acid) places this scaffold in an optimal range for oral bioavailability. The compound can be used to construct sulfonamide libraries where a controlled increase in lipophilicity (relative to des-methyl analogues) is desired without pushing into a high Log P regime that risks poor solubility or off‑target binding. Sequential derivatisation first at the benzoyl chloride and then at the sulfonyl chloride allows systematic structure‑activity exploration [1].

Robust Field-Stable Agrochemical Intermediate

The attenuated acidity of the parent acid (pKa 2.96) relative to the 2‑fluoro analogue (pKa 2.07) suggests that derivatives may exhibit greater hydrolytic stability under environmental conditions. This property is valuable when designing sulfonylurea herbicides or fungicides that must persist on leaf surfaces without premature degradation .

Bioconjugation via Orthogonal Reactive Handles

The steric differentiation between the benzoyl chloride (hindered by ortho-methyl) and the less hindered sulfonyl chloride provides a basis for orthogonal bioconjugation. The acyl chloride can be reacted first with a nucleophile under controlled conditions, leaving the sulfonyl chloride intact for a subsequent click-like reaction, a strategy useful for constructing antibody‑drug conjugate linkers or fluorescent probes [2].

Application

Selection Property

Validation Focus

Medium-Lipophilicity Sulfonamide Libraries

Controlled lipophilicity via 3-methyl substitution

Sequential acyl/sulfonyl derivatization efficiency

Field-Stable Agrochemical Intermediates

Attenuated parent acid pKa context

Hydrolytic stability under environmental conditions

Orthogonal Bioconjugation Linkers

Steric differentiation between acyl and sulfonyl chloride

Sequential reactivity for site-selective conjugation

• [1] 5-(chlorosulfonyl)-2-fluoro-3-methylbenzoic acid. ChemBase, ID 239294. Available at: http://www.chembase.cn/molecule-239294.html (accessed 2026-05-01). View Source
• [2] Chemoselective synthesis of aryl carboxamido sulfonic acid derivatives. Infona. Available at: https://www.infona.pl/resource/bwmeta1.element.elsevier-34f1ed17-c9c2-37ee-b708-b2679eb5db56 (accessed 2026-05-01). View Source